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Compound of Interest

Compound Name: Glycylglycine hydrochloride

Cat. No.: B7818121 Get Quote

When working with Glycylglycine and its related compounds, understanding the appropriate

personal protective equipment (PPE) and handling procedures is critical to ensure laboratory

safety. This guide provides essential, immediate safety and logistical information for

researchers, scientists, and drug development professionals.

Important Note on Chemical Identity: It is crucial to distinguish between Glycylglycine and

Glycine hydrochloride, as their safety requirements differ. Glycylglycine is a dipeptide, while

Glycine hydrochloride is the salt of the amino acid glycine. The term "Glycylglycine
hydrochloride" can be ambiguous. Please verify the specific compound you are using by

checking the CAS number on your container against the information below.

Glycylglycine: CAS No. 556-50-3

Glycine Hydrochloride: CAS No. 6000-43-7

Personal Protective Equipment (PPE)
Recommendations
The following table summarizes the recommended personal protective equipment for handling

Glycylglycine and Glycine hydrochloride in solid form.
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PPE Category Glycylglycine Glycine Hydrochloride

Eye/Face Protection
Safety glasses with side

shields or goggles.[1][2]

Chemical safety goggles or a

face shield.[3][4]

Skin Protection
Lab coat and suitable gloves

(e.g., nitrile rubber).[1][2][5]

Protective clothing and

chemical-resistant gloves.[3][4]

Respiratory Protection

A dust respirator (e.g., P1 filter,

NIOSH/MSHA approved) is

necessary if dust is generated.

[1][2][6]

Generally not required under

normal use with adequate

ventilation. Use a respirator if

dust is generated or irritation is

experienced.[3][7]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area. For Glycine hydrochloride, the use of a chemical fume hood is

recommended.[3][8]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Ground all equipment containing the material to prevent static discharge.[1]

2. Donning PPE:

Before handling the chemical, put on all required PPE as outlined in the table above.

Inspect gloves for any tears or punctures before use.[4][9]

3. Handling the Chemical:

Avoid generating dust.[1][3][5]

Do not breathe in the dust.[3][4]
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Avoid contact with skin, eyes, and clothing.[3][8]

Wash hands thoroughly after handling.[3][5][10]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3][4][5]

Glycine hydrochloride is moisture-sensitive and should be stored accordingly.[3][7]

Store away from incompatible materials such as strong oxidizing agents.[3][5]

5. Accidental Spills:

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable container for disposal.[5]

For large spills of Glycylglycine, more extensive PPE is required, including splash goggles, a

full suit, boots, and a self-contained breathing apparatus.[1]

Disposal Plan
Dispose of the chemical and its container in accordance with local, regional, and national

regulations.[3][4][5]

It is recommended to use a licensed professional waste disposal service.[9]

Do not empty into drains.[4][6]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[4][9]

Visual Workflow for Safe Chemical Handling
The following diagram illustrates the logical steps for the safe handling of powdered chemicals

like Glycylglycine and Glycine hydrochloride.
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Safe Handling Workflow for Powdered Chemicals

Preparation

Handling

Cleanup & Disposal

1. Risk Assessment
(Review SDS)

2. Gather Materials
(Chemical, Glassware)

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Weighing
(In Ventilated Area)

5. Experimental Procedure

6. Decontaminate
(Glassware, Surfaces)

7. Waste Disposal
(Follow Protocols)

8. Remove PPE

9. Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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